(9S,10E,12Z)-9,10,12,13-Tetradeuterio-9-hydroxyoctadeca-10,12-dienoic acid
(9S,10E,12Z)-9,10,12,13-Tetradeuterio-9-hydroxyoctadeca-10,12-dienoic acid
9(S)-HODE-d4 contains four deuterium atoms at the 9, 10, 12, and 13 positions. It is intended for use as an internal standard for the quantification of 9(S)-HODE by GC- or LC-mass spectrometry. 9(S)-HODE is produced by the lipoxygenation of linoleic acid in both plants and animals. It has been detected in atherosclerotic plaques, as an esterified component of membrane phospholipids and in oxidized low-density lipoproteins particles.
Brand Name:
Vulcanchem
CAS No.:
890955-25-6
VCID:
VC0163558
InChI:
InChI=1S/C18H32O3/c1-2-3-4-5-6-8-11-14-17(19)15-12-9-7-10-13-16-18(20)21/h6,8,11,14,17,19H,2-5,7,9-10,12-13,15-16H2,1H3,(H,20,21)/b8-6-,14-11+/t17-/m1/s1/i6D,8D,14D,17D
SMILES:
CCCCCC=CC=CC(CCCCCCCC(=O)O)O
Molecular Formula:
C18H28D4O3
Molecular Weight:
300.5 g/mol
(9S,10E,12Z)-9,10,12,13-Tetradeuterio-9-hydroxyoctadeca-10,12-dienoic acid
CAS No.: 890955-25-6
Reference Standards
VCID: VC0163558
Molecular Formula: C18H28D4O3
Molecular Weight: 300.5 g/mol
| CAS No. | 890955-25-6 |
|---|---|
| Product Name | (9S,10E,12Z)-9,10,12,13-Tetradeuterio-9-hydroxyoctadeca-10,12-dienoic acid |
| Molecular Formula | C18H28D4O3 |
| Molecular Weight | 300.5 g/mol |
| IUPAC Name | (9S,10E,12Z)-9,10,12,13-tetradeuterio-9-hydroxyoctadeca-10,12-dienoic acid |
| Standard InChI | InChI=1S/C18H32O3/c1-2-3-4-5-6-8-11-14-17(19)15-12-9-7-10-13-16-18(20)21/h6,8,11,14,17,19H,2-5,7,9-10,12-13,15-16H2,1H3,(H,20,21)/b8-6-,14-11+/t17-/m1/s1/i6D,8D,14D,17D |
| Standard InChIKey | NPDSHTNEKLQQIJ-VKLCZNAWSA-N |
| Isomeric SMILES | [2H]/C(=C(\[2H])/C=C(\[2H])/[C@]([2H])(CCCCCCCC(=O)O)O)/CCCCC |
| SMILES | CCCCCC=CC=CC(CCCCCCCC(=O)O)O |
| Canonical SMILES | CCCCCC=CC=CC(CCCCCCCC(=O)O)O |
| Description | 9(S)-HODE-d4 contains four deuterium atoms at the 9, 10, 12, and 13 positions. It is intended for use as an internal standard for the quantification of 9(S)-HODE by GC- or LC-mass spectrometry. 9(S)-HODE is produced by the lipoxygenation of linoleic acid in both plants and animals. It has been detected in atherosclerotic plaques, as an esterified component of membrane phospholipids and in oxidized low-density lipoproteins particles. |
| Synonyms | 9S-hydroxy-10E,12Z-octadecadienoic-9,10,12,13-d4 acid |
| Reference | 1.Gardner, H.W. Soybean lipoxygenase-1 enzymically forms both (9S)- and (13S)-hydroperoxides from linoleic acid by a pH-dependent mechanism. Biochimica et Biophysica Acta 1001, 274-281 (1989). |
| PubChem Compound | 16061038 |
| Last Modified | Nov 11 2021 |
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